Cas no 101713-87-5 (8-Iodo-4-Chromanone)

8-Iodo-4-Chromanone structure
8-Iodo-4-Chromanone structure
Product Name:8-Iodo-4-Chromanone
CAS No:101713-87-5
MF:C9H7IO2
MW:274.055155038834
CID:136648
PubChem ID:43479560
Update Time:2025-04-19

8-Iodo-4-Chromanone Chemical and Physical Properties

Names and Identifiers

    • 8-Iodo-4-Chromanone
    • 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo-
    • 8-iodo-2,3-dihydrochromen-4-one
    • 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo
    • 8-iodanyl-2,3-dihydrochromen-4-one
    • 8-iodo-chroman-4-one
    • 8-Jod-chroman-4-on
    • 8-iodo-3,4-dihydro-2H-1-benzopyran-4-one
    • AKOS009513473
    • A800442
    • DTXSID20656083
    • 101713-87-5
    • 8-Iodochroman-4-one
    • FT-0652012
    • 8-Iodo-2,3-dihydro-4H-1-benzopyran-4-one
    • Inchi: 1S/C9H7IO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
    • InChI Key: CEYSCNMVDXJFMW-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2C(CCOC=21)=O

Computed Properties

  • Exact Mass: 273.94900
  • Monoisotopic Mass: 273.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.879
  • Boiling Point: 359.135 °C at 760 mmHg
  • Flash Point: 170.999 °C
  • Refractive Index: 1.648
  • PSA: 26.30000
  • LogP: 2.25640
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